Cas no 43024-66-4 (ethyl 7-aminopyrazolo1,5-apyrimidine-6-carboxylate)
ethyl 7-aminopyrazolo1,5-apyrimidine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 7-aminopyrazolo[1,5-a]pyrimidine-6-carboxylate
- Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid, 7-amino-, ethyl ester (7CI,9CI)
- Pyrazolo[1,5-a]pyrimidine-6-carboxylicacid, 7-amino-, ethyl ester
- CHEMBL81810
- CTK8B8305
- MolPort-002-779-576
- MolPort-005-980-407
- SBB019073
- STK644967
- STOCK6S-56128
- SureCN236467
- DTXSID60450082
- AKOS005575927
- AKOS002278857
- EN300-226830
- AKOS003395542
- 7-amino-8H-pyrazolo[1,5-a]pyrimidine-6-carboxylic acid ethyl ester
- FT-0738470
- ethyl7-aminopyrazolo[1,5-a]pyrimidine-6-carboxylate
- 7-amino-6-ethoxycarbonylpyrazolo[1,5-a]pyrimidine
- Z1509515860
- D74152
- 43024-66-4
- AN-584/43510750
- Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid,7-amino-,ethyl ester(7ci,9ci)
- ethyl 7-imino-4,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylate
- SCHEMBL236467
- 940985-50-2
- CS-0080369
- STK342105
- ethyl 7-imino-1,7-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylate
- DA-05902
- STK357071
- ethyl 7-aminopyrazolo1,5-apyrimidine-6-carboxylate
-
- MDL: MFCD00973860
- Inchi: 1S/C9H10N4O2/c1-2-15-9(14)6-5-11-7-3-4-12-13(7)8(6)10/h3-5H,2,10H2,1H3
- InChI Key: ZIFBETMYJIGYRV-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=NC2=CC=NN2C=1N)=O
Computed Properties
- Exact Mass: 206.08000
- Monoisotopic Mass: 206.08037557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 82.5Ų
Experimental Properties
- PSA: 82.51000
- LogP: 1.06940
ethyl 7-aminopyrazolo1,5-apyrimidine-6-carboxylate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
ethyl 7-aminopyrazolo1,5-apyrimidine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E572645-10mg |
ethyl 7-aminopyrazolo[1,5-a]pyrimidine-6-carboxylate |
43024-66-4 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E572645-50mg |
ethyl 7-aminopyrazolo[1,5-a]pyrimidine-6-carboxylate |
43024-66-4 | 50mg |
$ 185.00 | 2022-06-05 | ||
| TRC | E572645-100mg |
ethyl 7-aminopyrazolo[1,5-a]pyrimidine-6-carboxylate |
43024-66-4 | 100mg |
$ 295.00 | 2022-06-05 | ||
| Chemenu | CM125224-1g |
ethyl 7-aminopyrazolo[1,5-a]pyrimidine-6-carboxylate |
43024-66-4 | 95%+ | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM125224-1g |
ethyl 7-aminopyrazolo[1,5-a]pyrimidine-6-carboxylate |
43024-66-4 | 95+% | 1g |
$1092 | 2021-08-05 | |
| Enamine | EN300-226830-0.05g |
ethyl 7-aminopyrazolo[1,5-a]pyrimidine-6-carboxylate |
43024-66-4 | 95.0% | 0.05g |
$72.0 | 2025-03-21 | |
| Enamine | EN300-226830-0.1g |
ethyl 7-aminopyrazolo[1,5-a]pyrimidine-6-carboxylate |
43024-66-4 | 95.0% | 0.1g |
$108.0 | 2025-03-21 | |
| Enamine | EN300-226830-0.25g |
ethyl 7-aminopyrazolo[1,5-a]pyrimidine-6-carboxylate |
43024-66-4 | 95.0% | 0.25g |
$154.0 | 2025-03-21 | |
| Enamine | EN300-226830-0.5g |
ethyl 7-aminopyrazolo[1,5-a]pyrimidine-6-carboxylate |
43024-66-4 | 95.0% | 0.5g |
$243.0 | 2025-03-21 | |
| Enamine | EN300-226830-1.0g |
ethyl 7-aminopyrazolo[1,5-a]pyrimidine-6-carboxylate |
43024-66-4 | 95.0% | 1.0g |
$311.0 | 2025-03-21 |
ethyl 7-aminopyrazolo1,5-apyrimidine-6-carboxylate Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on ethyl 7-aminopyrazolo1,5-apyrimidine-6-carboxylate
Recent Advances in the Research of Ethyl 7-Aminopyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS: 43024-66-4)
Ethyl 7-aminopyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS: 43024-66-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibitors and other therapeutic agents. Recent studies have explored its potential in the design of novel pharmaceuticals, emphasizing its role in modulating enzymatic activity and cellular pathways.
One of the most notable advancements in the research of ethyl 7-aminopyrazolo[1,5-a]pyrimidine-6-carboxylate is its application in the development of kinase inhibitors. Kinases play a critical role in signal transduction and are often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. Researchers have successfully utilized this compound as a scaffold to design potent and selective inhibitors for various kinases, including cyclin-dependent kinases (CDKs) and Aurora kinases. These inhibitors have shown promising results in preclinical studies, demonstrating efficacy in inhibiting tumor growth and metastasis.
In addition to its role in kinase inhibition, ethyl 7-aminopyrazolo[1,5-a]pyrimidine-6-carboxylate has been investigated for its potential in antimicrobial and antiviral therapies. Recent studies have highlighted its ability to interfere with the replication mechanisms of certain viruses and bacteria, making it a candidate for the development of new antimicrobial agents. For instance, derivatives of this compound have exhibited activity against resistant strains of bacteria, suggesting its utility in addressing the growing challenge of antibiotic resistance.
The synthesis and optimization of ethyl 7-aminopyrazolo[1,5-a]pyrimidine-6-carboxylate derivatives have also been a focal point of recent research. Advances in synthetic methodologies, such as microwave-assisted reactions and green chemistry approaches, have enabled the efficient production of these compounds with improved yields and reduced environmental impact. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the molecular interactions that govern the biological activity of these derivatives, facilitating the rational design of more effective therapeutics.
Despite these promising developments, challenges remain in the clinical translation of ethyl 7-aminopyrazolo[1,5-a]pyrimidine-6-carboxylate-based compounds. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research and optimization. Nevertheless, the ongoing exploration of this compound and its derivatives underscores its potential as a valuable tool in the discovery of next-generation pharmaceuticals.
In conclusion, ethyl 7-aminopyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS: 43024-66-4) continues to be a compound of significant interest in the field of chemical biology and medicinal chemistry. Its diverse applications in kinase inhibition, antimicrobial therapy, and drug design highlight its versatility and potential for addressing unmet medical needs. Future research efforts should focus on overcoming the existing challenges and advancing these compounds toward clinical development, paving the way for innovative therapeutic solutions.
43024-66-4 (ethyl 7-aminopyrazolo1,5-apyrimidine-6-carboxylate) Related Products
- 1196153-97-5(Ethyl 7-Aminopyrazolo1,5-apyrimidine-3-carboxylate)
- 68262-33-9(7-Aminopyrazolo1,5-Apyrimidine-6-carboxylic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)